Cas no 2770499-57-3 (3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine)

• Product Name: 3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine
• CAS No: 2770499-57-3
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• CID: 6499972
• PubChem ID: 165993050
• Update Time: 2025-06-15

3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-37392631
• 2770499-57-3
• 3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine

• Inchi： 1S/C8H7BrN4/c9-6-4-11-5-7(8(6)10)13-3-1-2-12-13/h1-5H,(H2,10,11)
• InChI Key： GXXWFYOZAVUKRF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1N)N1C=CC=N1

Computed Properties

• Exact Mass: 237.98541g/mol
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine

3-Bromo-5-(1H-Pyrazol-1-yl)pyridin-4-amine: An Emerging Compound in Medicinal Chemistry

3-Bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine (CAS No. 2770499-57-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has shown promise in various biological activities, making it a valuable candidate for further research and clinical evaluation.

The chemical structure of 3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine is composed of a pyridine ring substituted with a bromine atom at the 3-position, a pyrazole ring at the 5-position, and an amino group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic applications.

Recent studies have highlighted the importance of 3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory effects, 3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine has shown significant anti-cancer activity. Studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine could be a valuable lead compound for the development of new anti-cancer drugs.

The pharmacokinetic properties of 3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic accessibility, 3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine can be synthesized using well-established methodologies in organic chemistry. One common approach involves the reaction of 3-bromopyridine with 1H-pyrazole followed by amination at the 4-position. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The potential applications of 3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine extend beyond its direct therapeutic uses. It can also serve as a valuable tool in chemical biology research to study the function of specific biological targets and pathways. For example, its ability to modulate key signaling pathways makes it useful for investigating the mechanisms underlying various diseases.

In conclusion, 3-bromo-5-(1H-pyrazol-1-yl)pyridin-4-amine (CAS No. 2770499-57-3) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and anti-cancer therapies make it an exciting area of research in medicinal chemistry. Further studies are warranted to fully explore its therapeutic potential and optimize its use in clinical settings.